Cas no 928064-01-1 (N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine)

N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 3-fluoro-5-(trifluoromethyl)-, oxime
- N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine
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- MDL: MFCD24185507
- Inchi: 1S/C8H5F4NO/c9-7-2-5(4-13-14)1-6(3-7)8(10,11)12/h1-4,14H
- InChI Key: WVOOEBBAVIKAEV-UHFFFAOYSA-N
- SMILES: C(=NO)C1=CC(C(F)(F)F)=CC(F)=C1
N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-248401-0.25g |
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine |
928064-01-1 | 95% | 0.25g |
$92.0 | 2023-09-15 | |
Enamine | EN300-248401-1.0g |
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine |
928064-01-1 | 95% | 1.0g |
$256.0 | 2023-02-20 | |
Enamine | EN300-248401-10.0g |
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine |
928064-01-1 | 95% | 10.0g |
$1101.0 | 2023-02-20 | |
Enamine | EN300-3498225-10.0g |
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine |
928064-01-1 | 95.0% | 10.0g |
$1101.0 | 2025-03-18 | |
Aaron | AR028FQM-50mg |
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine |
928064-01-1 | 95% | 50mg |
$83.00 | 2025-02-16 | |
Aaron | AR028FQM-10g |
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine |
928064-01-1 | 95% | 10g |
$1539.00 | 2023-12-15 | |
Aaron | AR028FQM-100mg |
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine |
928064-01-1 | 95% | 100mg |
$116.00 | 2025-02-16 | |
Aaron | AR028FQM-2.5g |
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine |
928064-01-1 | 95% | 2.5g |
$717.00 | 2023-12-15 | |
Enamine | EN300-248401-5g |
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine |
928064-01-1 | 95% | 5g |
$743.0 | 2023-09-15 | |
Aaron | AR028FQM-250mg |
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine |
928064-01-1 | 95% | 250mg |
$152.00 | 2025-02-16 |
N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine Related Literature
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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Joshua D. McGraw,Nicholas M. Jago,Kari Dalnoki-Veress Soft Matter, 2011,7, 7832-7838
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
Additional information on N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine
N-{3-Fluoro-5-(Trifluoromethyl)Phenylmethylidene}Hydroxylamine: A Comprehensive Overview
The compound with CAS No. 928064-01-1, known as N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted phenylmethylidene moiety. The presence of fluorine and trifluoromethyl groups introduces interesting electronic and steric properties, making it a valuable compound for various applications.
Recent studies have highlighted the potential of N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a precursor for the synthesis of conjugated polymers, which are widely used in light-emitting diodes (LEDs) and photovoltaic devices. The fluorinated substituents in the molecule enhance its stability under harsh conditions, making it an ideal candidate for high-performance electronic applications.
In addition to its material science applications, this compound has also been investigated for its role in medicinal chemistry. The hydroxylamine group is known for its ability to participate in various bioactive interactions, and the fluorinated phenyl ring provides additional functionality. Recent research has focused on its potential as a lead compound for drug discovery, particularly in the development of kinase inhibitors. The trifluoromethyl group has been shown to improve pharmacokinetic properties, such as solubility and bioavailability, making it a promising candidate for therapeutic applications.
The synthesis of N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the phenylmethylidene intermediate and subsequent reaction with hydroxylamine derivatives. Recent advancements in catalysis have enabled higher yields and improved purity, making this compound more accessible for large-scale production.
From an environmental perspective, the compound has been studied for its biodegradability and eco-friendly properties. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its use in sustainable chemical processes. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.
In conclusion, N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine (CAS No. 928064-01-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application research, positions it as a key molecule for future innovations in materials science, medicinal chemistry, and sustainable chemical processes.
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